Cas no 653604-86-5 (6-Isoquinolinamine, 1,2,3,4-tetrahydro-2-(2-propenyl)-)
653604-86-5 structure
Product Name:6-Isoquinolinamine, 1,2,3,4-tetrahydro-2-(2-propenyl)-
CAS No:653604-86-5
MF:C12H16N2
MW:188.268842697144
CID:399601
PubChem ID:11469534
Update Time:2025-04-19
6-Isoquinolinamine, 1,2,3,4-tetrahydro-2-(2-propenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 6-Isoquinolinamine, 1,2,3,4-tetrahydro-2-(2-propenyl)-
- 2-prop-2-enyl-3,4-dihydro-1H-isoquinolin-6-amine
- 2-Allyl-1,2,3,4-tetrahydroisoquinolin-6-amine
- DTXSID50466854
- 653604-86-5
- SCHEMBL6961088
-
- Inchi: 1S/C12H16N2/c1-2-6-14-7-5-10-8-12(13)4-3-11(10)9-14/h2-4,8H,1,5-7,9,13H2
- InChI Key: VPFQVSORVQNFIV-UHFFFAOYSA-N
- SMILES: N1(CC=C)CC2C=CC(=CC=2CC1)N
Computed Properties
- Exact Mass: 188.13148
- Monoisotopic Mass: 188.131348519g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 29.3Ų
Experimental Properties
- PSA: 29.26
6-Isoquinolinamine, 1,2,3,4-tetrahydro-2-(2-propenyl)- Related Literature
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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